molecular formula C14H19F3N4O3 B2625748 1-Morpholino-2-(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone CAS No. 1396862-29-5

1-Morpholino-2-(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone

Cat. No. B2625748
CAS RN: 1396862-29-5
M. Wt: 348.326
InChI Key: JXPBKSQAXAMUND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Morpholino-2-(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C14H19F3N4O3 and its molecular weight is 348.326. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Synthesis

  • Chemical Reactions with Amines : A study by Yakubkene and Vainilavichyus (1998) investigated the reaction of related compounds with amines, including morpholine and piperidine. They found that these amines can open the 1,3,4-oxadiazole ring and substitute groups in the pyrimidine ring, indicating potential for complex chemical transformations (Yakubkene & Vainilavichyus, 1998).

  • Synthesis of Modified Heterocycles : Tyrkov (2006) synthesized new modified aza heterocycles based on 1,2,4-oxadiazoles, reacting them with amines like morpholine and piperidine. This demonstrates the versatility of 1,3,4-oxadiazole derivatives in synthesizing heterocyclic compounds (Tyrkov, 2006).

Biological Activities and Applications

  • Antimicrobial Activities : Rao et al. (2014) explored the synthesis of 1,2,4-oxadiazole derivatives and their antimicrobial activities. Their work implies potential biomedical applications for similar compounds (Rao, Reddy, Jyotsna & Sait, 2014).

  • Antiproliferative Activity : Prasad et al. (2018) synthesized a novel bioactive heterocycle related to 1,3,4-oxadiazoles and evaluated its antiproliferative activity, indicating potential use in cancer research (Prasad, Anandakumar, Raghu, Reddy, Urs & Naveen, 2018).

  • Inhibition of HIV-1 Replication : Che et al. (2015) found that certain derivatives of 1,3,4-oxadiazoles, including those with morpholino groups, inhibited HIV-1 replication. This suggests a potential therapeutic application for similar compounds in antiviral drug development (Che, Liu, Tian, Hu, Chen & Chen, 2015).

properties

IUPAC Name

1-morpholin-4-yl-2-[4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H19F3N4O3/c15-14(16,17)13-19-18-12(24-13)10-1-3-20(4-2-10)9-11(22)21-5-7-23-8-6-21/h10H,1-9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JXPBKSQAXAMUND-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1C2=NN=C(O2)C(F)(F)F)CC(=O)N3CCOCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H19F3N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

348.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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